Cas no 1160247-03-9 (tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate)

• Product Name: tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1160247-03-9
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• MDL: MFCD12198542
• CID: 2113015
• PubChem ID: 68296589
• Update Time: 2025-05-21

tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-4-Oxa-1,9-diazaspiro[5.5]undecane-9-carboxylic acid 1,1-dimethylethyl ester
• tert-Butyl 2-oxo-4-oxa-1,9-diazaspiro-[5.5]undecane-9-carboxylate
• tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
• 9-Boc-2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane
• PB17944
• SCHEMBL12501315
• tert-Butyl2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
• AS-74028
• P11399
• DA-25729
• CS-0038195
• 1160247-03-9
• 4-Oxa-1,9-diazaspiro[5.5]undecane-9-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
• AKOS025396103

• MDL： MFCD12198542
• Inchi： 1S/C13H22N2O4/c1-12(2,3)19-11(17)15-6-4-13(5-7-15)9-18-8-10(16)14-13/h4-9H2,1-3H3,(H,14,16)
• InChI Key： QKXMLYAKUCFKGQ-UHFFFAOYSA-N
• SMILES： O1CC(NC2(C1)CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 67.9Ų

Additional information on tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate

Comprehensive Overview of tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1160247-03-9)

tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS No. 1160247-03-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of spirocyclic compounds, which are increasingly gaining attention due to their unique structural features and potential applications in drug discovery. The molecular formula of this compound is C₁₄H₂₂N₂O₄, and it features a spirocyclic framework combined with a tert-butyl ester group, making it a versatile intermediate in medicinal chemistry.

The spirocyclic structure of tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate is particularly noteworthy. Spirocyclic compounds are known for their three-dimensional rigidity, which can enhance binding affinity and selectivity in drug-target interactions. This property has made them a focal point in the development of new therapeutic agents, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory drugs. Researchers are increasingly exploring spirocyclic scaffolds to overcome challenges like drug resistance and poor bioavailability.

One of the key applications of tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate is its role as a building block in organic synthesis. The presence of both ester and amide functionalities allows for further derivatization, enabling the creation of diverse molecular libraries. This is particularly valuable in high-throughput screening and fragment-based drug design, where rapid access to structurally varied compounds is essential. The compound's stability under various reaction conditions further enhances its utility in multi-step synthetic routes.

In recent years, the demand for spirocyclic intermediates like tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate has surged, driven by the growing interest in targeted drug delivery systems and precision medicine. Pharmaceutical companies are investing heavily in the development of novel drug candidates with improved efficacy and reduced side effects. The compound's compatibility with modern green chemistry principles, such as minimal waste generation and energy efficiency, also aligns with the industry's shift toward sustainable practices.

From a market perspective, tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate is part of a broader trend favoring specialty chemicals in the pharmaceutical sector. Analysts predict steady growth in this niche, fueled by advancements in bioconjugation techniques and proteolysis-targeting chimeras (PROTACs). These innovations rely heavily on high-quality intermediates like spirocyclic compounds to achieve their desired biological effects. As a result, suppliers of CAS No. 1160247-03-9 are witnessing increased inquiries from research institutions and biotech firms.

For researchers working on peptide mimetics or small-molecule inhibitors, tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate offers a strategic advantage. Its spirocyclic core can mimic natural peptide conformations, making it useful in the design of enzyme inhibitors and receptor modulators. Additionally, the compound's tert-butyl group provides steric protection, which can be leveraged to control reactivity in complex synthetic pathways. These attributes make it a valuable tool for addressing challenges in structure-activity relationship (SAR) studies.

Looking ahead, the versatility of tert-butyl 2-oxo-4-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate is expected to keep it in high demand. Emerging fields such as artificial intelligence (AI)-assisted drug discovery and cryo-EM structure analysis are likely to further amplify its relevance. By integrating computational modeling with high-quality synthetic intermediates, scientists can accelerate the identification of next-generation therapeutics. As the pharmaceutical landscape evolves, compounds like CAS No. 1160247-03-9 will remain at the forefront of innovation.